Cas no 683219-86-5 (3-{(tert-butoxy)carbonylamino}octanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}octanoic acid
• CAS No: 683219-86-5
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• MDL: MFCD03412498
• CID: 4716023
• PubChem ID: 87496645
• Update Time: 2023-11-27

3-{(tert-butoxy)carbonylamino}octanoic acid Chemical and Physical Properties

Names and Identifiers

• N-Boc-(+/-)-3-aminooctanoic acid
• 3-[(tert-butoxycarbonyl)amino]octanoic acid
• 3-{[(tert-butoxy)carbonyl]amino}octanoic acid
• 3-{(tert-butoxy)carbonylamino}octanoic acid

• MDL： MFCD03412498
• Inchi： 1S/C13H25NO4/c1-5-6-7-8-10(9-11(15)16)14-12(17)18-13(2,3)4/h10H,5-9H2,1-4H3,(H,14,17)(H,15,16)
• InChI Key： LCMKZSKQXGASTD-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)CCCCC)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 271
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids